Cas no 17132-01-3 (3,5-Cyclocholestane, (3a,5S)- (9CI))

3,5-Cyclocholestane, (3a,5S)- (9CI) structure
17132-01-3 structure
Product Name:3,5-Cyclocholestane, (3a,5S)- (9CI)
CAS No:17132-01-3
MF:C27H46
MW:370.654148578644
CID:122118
PubChem ID:281917
Update Time:2025-04-18

3,5-Cyclocholestane, (3a,5S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3,5-Cyclocholestane, (3a,5S)- (9CI)
    • 3, 5-CYCLOCHOLESTANE
    • 3, 5-Cyclocholestane100µg
    • C27H48O3
    • Cholestane-3,5,6-triol
    • i-chlolestane
    • 3,5-CYCLOCHOLESTANE
    • NSC-134928
    • 2,15-dimethyl-14-(6-methylheptan-2-yl)pentacyclo[8.7.0.02,7.05,7.011,15]heptadecane
    • 17132-01-3
    • DTXSID50937973
    • NSC134928
    • Inchi: 1S/C27H46/c1-18(2)7-6-8-19(3)22-9-10-23-21-12-16-27-17-20(27)11-15-26(27,5)24(21)13-14-25(22,23)4/h18-24H,6-17H2,1-5H3
    • InChI Key: MYUSPBGUUVXDMH-UHFFFAOYSA-N
    • SMILES: C123CCC4C5CCC(C(C)CCCC(C)C)C5(C)CCC4C1(C)CCC2C3

Computed Properties

  • Exact Mass: 370.36000
  • Monoisotopic Mass: 370.36
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 577
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.96
  • Boiling Point: 441.2°Cat760mmHg
  • Flash Point: 208.6°C
  • Refractive Index: 1.522
  • PSA: 0.00000
  • LogP: 8.10770
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen